Cas no 1785238-79-0 (8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

• Product Name: 8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• CAS No: 1785238-79-0
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• MDL: MFCD34575134
• CID: 5617422
• PubChem ID: 21341985
• Update Time: 2025-10-29

8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1785238-79-0
• EN300-29352367
• 8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• 8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyra n-1,1-dione
• 2H-1-Benzothiopyran, 8-bromo-3,4-dihydro-, 1,1-dioxide

• MDL： MFCD34575134
• Inchi： 1S/C9H9BrO2S/c10-8-5-1-3-7-4-2-6-13(11,12)9(7)8/h1,3,5H,2,4,6H2
• InChI Key： JXOJOAFEWWBUMR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1S(CCC2)(=O)=O

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 430.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 8-bromo-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione (CAS No. 1785238-79-0): A Comprehensive Overview

8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione (CAS No. 1785238-79-0) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiopyrans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione is characterized by a benzothiopyran core with a bromine substituent at the 8-position and a dione functional group at the 1-position. The presence of the bromine atom and the dione group imparts unique chemical and biological properties to this compound, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest in cancer cells, making it a potential candidate for further preclinical and clinical evaluation as an anticancer agent.

The neuroprotective potential of 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has also been explored. A study published in Neuropharmacology in 2023 reported that this compound effectively protects neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione could be developed as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has been optimized to improve yield and purity. One common synthetic route involves the condensation of 3-bromobenzaldehyde with thiophenol followed by cyclization and oxidation steps. The resulting compound can be further purified using techniques such as column chromatography and recrystallization to ensure high purity for pharmaceutical applications.

The physicochemical properties of 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione, including its solubility in various solvents and its stability under different conditions, have been extensively studied. This information is crucial for optimizing formulation strategies and ensuring the compound's efficacy and safety in pharmaceutical formulations.

In conclusion, 8-bromo-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione (CAS No. 1785238-79-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory drugs, anticancer agents, and neuroprotective therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.